Ethyl 1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol
• IUPAC Name: ethyl 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C12H15N3O3/c1-4-17-12(16)10-5-13-15(6-10)7-11-8(2)14-18-9(11)3/h5-6H,4,7H2,1-3H3
• InChI Key: HGJUPGKUFAACAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)CC2=C(ON=C2C)C

Description

Ethyl 1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C12H15N3O3 and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 1H-pyrazole-4-carboxylate (4.2 g, 30 mmol), 4-(chloromethyl)-3,5-dimethylisoxazole (5.1 g, 35 mmol), and cesium carbonate (9.8 g, 30 mmol), in DMF (50 mL), were stirred at 80° C. for 12 hours. The reaction was cooled to ambient temperature, diluted with 0.1 N HCl (150 mL) and extracted with ethyl acetate (3×, 75 mL). The combined organic extracts were dried over sodium sulfate and concentrated on the rotovap. The solid product was triturated with ethyl acetate/hexanes (1/9) and collected by filtration to afford ethyl 1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazole-4-carboxylate (6 g, 80%) as a white solid. 1H NMR (CDCl3, 400 MHz): δ1.34 (t, J=7.2 Hz, 3H), 2.19 (s, 3H), 2.43 (s, 3H), 4.29 (q, J=7.2 Hz, 2H), 5.06 (s, 2H), 7.77 (s, 1H), 7.91 (s, 1H).